Cas no 1341395-42-3 (4-(1-Ethyl-1h-imidazol-2-yl)-2-fluorobenzaldehyde)

• Product Name: 4-(1-Ethyl-1h-imidazol-2-yl)-2-fluorobenzaldehyde
• CAS No: 1341395-42-3
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 5250709
• Update Time: 2025-06-10

4-(1-Ethyl-1h-imidazol-2-yl)-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1-Ethyl-1h-imidazol-2-yl)-2-fluorobenzaldehyde
• Benzaldehyde, 4-(1-ethyl-1H-imidazol-2-yl)-2-fluoro-

• Inchi： 1S/C12H11FN2O/c1-2-15-6-5-14-12(15)9-3-4-10(8-16)11(13)7-9/h3-8H,2H2,1H3
• InChI Key： UTKHUSQTLJSLHN-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(=C1)C1=NC=CN1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9

Additional information on 4-(1-Ethyl-1h-imidazol-2-yl)-2-fluorobenzaldehyde

Chemical Profile of 4-(1-Ethyl-1H-imidazol-2-yl)-2-fluorobenzaldehyde (CAS No. 1341395-42-3)

4-(1-Ethyl-1H-imidazol-2-yl)-2-fluorobenzaldehyde, identified by its Chemical Abstracts Service (CAS) number 1341395-42-3, is a fluorinated benzaldehyde derivative featuring an ethyl-substituted imidazole moiety. This compound has garnered significant attention in the pharmaceutical and chemical research sectors due to its versatile structural framework and potential biological activities. The presence of both a fluorine atom and an imidazole ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 4-(1-Ethyl-1H-imidazol-2-yl)-2-fluorobenzaldehyde consists of a benzaldehyde core substituted at the 2-position with a fluorine atom, while the 4-position is linked to an ethyl-imidazole ring. This configuration enhances the compound's reactivity and binding affinity, which are critical factors in medicinal chemistry. The fluorine atom, in particular, is known to modulate metabolic stability and binding interactions with biological targets, often improving pharmacokinetic profiles.

In recent years, 4-(1-Ethyl-1H-imidazol-2-yl)-2-fluorobenzaldehyde has been explored in the development of novel therapeutic agents. Its imidazole moiety is a common pharmacophore in various bioactive molecules, including antiviral, anticancer, and antimicrobial compounds. The combination of this scaffold with a fluorinated benzaldehyde group suggests potential applications in modulating enzyme activity and receptor binding. For instance, studies have indicated that such derivatives may interact with transcription factors and kinases, which are key targets in oncology research.

One of the most compelling aspects of 4-(1-Ethyl-1H-imidazol-2-yl)-2-fluorobenzaldehyde is its utility as a building block for more complex molecules. Researchers have leveraged its reactive aldehyde group to form Schiff bases and other heterocyclic compounds, which exhibit diverse biological functions. These derivatives have been investigated for their potential in treating neurological disorders, inflammation, and infectious diseases. The aldehyde functionality also allows for further chemical modifications, enabling the synthesis of libraries of compounds for high-throughput screening.

The incorporation of a fluorine atom into the benzaldehyde core is particularly noteworthy, as fluorine substitution often enhances drug-like properties such as lipophilicity and metabolic resistance. This feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic parameters is essential for clinical success. 4-(1-Ethyl-1H-imidazol-2-yl)-2-fluorobenzaldehyde exemplifies how strategic functionalization can yield compounds with improved bioavailability and target specificity.

Recent advances in computational chemistry have further highlighted the potential of 4-(1-Ethyl-1H-imidazol-2-yl)-2-fluorobenzaldehyde as a lead compound. Molecular docking studies have demonstrated its binding affinity to various protein targets, including those implicated in metabolic diseases and cancer pathways. These virtual screening approaches have accelerated the discovery process by identifying promising candidates for experimental validation. The combination of experimental synthesis with computational modeling provides a powerful pipeline for developing novel therapeutics.

Moreover, the synthesis of 4-(1-Ethyl-1H-imidazol-2-yl)-2-fluorobenzaldehyde has been optimized for scalability and efficiency, making it accessible for industrial applications. Modern synthetic methodologies leverage catalytic processes and green chemistry principles to minimize waste and improve yields. Such advancements are crucial for translating laboratory discoveries into viable pharmaceuticals, ensuring that promising compounds like this can progress through clinical trials and reach patients in need.

The broader significance of 4-(1-Ethyl-1H-imidazol-2-yl)-2-fluorobenzaldehyde lies in its contribution to the expanding arsenal of molecular tools available to researchers. Its unique structural features make it a valuable intermediate in the synthesis of complex drugs, while its biological potential suggests multiple avenues for therapeutic development. As research continues to uncover new applications for this compound, it will likely play an increasingly important role in addressing unmet medical needs across various disease areas.

In conclusion,4-(1-Ethyl-1H-imidazol-2-yl)-2-fluorobenzaldehyde (CAS No. 1341395-42-3) represents a significant advancement in medicinal chemistry due to its versatile structure and promising biological activities. Its incorporation into drug discovery efforts holds considerable therapeutic potential, particularly in oncology and anti-inflammatory applications. The ongoing exploration of this compound underscores its importance as a chemical entity with far-reaching implications for human health.